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Compound of Interest

Compound Name: Methiocarb-d3

Cat. No.: B569353 Get Quote

Methiocarb-d3, an isotopic analog of the carbamate pesticide Methiocarb, requires meticulous

handling and disposal due to its significant toxicity and environmental hazards. This guide

provides essential, step-by-step procedures for the safe disposal of Methiocarb-d3, ensuring

the safety of laboratory personnel and compliance with regulatory standards. Adherence to

these protocols is critical for minimizing environmental contamination and maintaining a safe

research environment.

Hazard Identification and Classification
Methiocarb-d3 is classified as a hazardous substance. Its primary health and environmental

hazards are summarized below.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 2)
💀 Danger

H300: Fatal if

swallowed[1]

Acute Toxicity, Dermal

(Category 3)
💀 Danger

H311: Toxic in contact

with skin[2]

Acute Aquatic Toxicity

(Category 1)
環境 Warning

H400: Very toxic to

aquatic life[1]

Chronic Aquatic

Toxicity (Category 1)
環境 Warning

H410: Very toxic to

aquatic life with long

lasting effects[1][2]
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Personal Protective Equipment (PPE)
Before handling Methiocarb-d3 waste, all personnel must be equipped with the appropriate

personal protective equipment (PPE).

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory. The glove material

must be impermeable and resistant to the product.[1]

Eye Protection: Safety glasses with side shields or chemical safety goggles are required.

Lab Coat: A standard laboratory coat should be worn to protect against skin contact.

Respiratory Protection: While not typically required for small quantities in a well-ventilated

area, a respirator may be necessary for handling larger quantities or in the event of a spill.

Step-by-Step Disposal Protocol
The disposal of Methiocarb-d3 must be managed as hazardous waste. Under no

circumstances should it be disposed of down the drain or in regular trash.[3][4]

1. Waste Identification and Segregation:

Identify all waste streams containing Methiocarb-d3, including pure substance,
contaminated labware (e.g., pipette tips, vials), and solutions.
Segregate Methiocarb-d3 waste from other chemical waste streams to prevent incompatible
reactions.[5][6] Specifically, keep it separate from strong oxidizing agents.[1]

2. Container Selection and Preparation:

Select a chemically compatible and leak-proof container with a secure, screw-on cap.[7][8]
Plastic containers are often preferred over glass to minimize the risk of breakage.[3]
The container must be in good condition, free of cracks or leaks.[6]
Ensure the container is clean and dry before adding waste.

3. Waste Accumulation:

Carefully transfer the Methiocarb-d3 waste into the designated container.
Do not overfill the container; leave at least 10-20% of headspace to allow for expansion.[5][8]
Keep the waste container closed at all times except when adding waste.[6][7]
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Store the waste container in a designated hazardous waste storage area, which should be a
cool, dry, and well-ventilated location away from incompatible materials.[9]
Utilize secondary containment, such as a lab tray, to capture any potential leaks.[7]

4. Labeling the Waste Container:

Properly label the waste container immediately upon adding the first amount of waste.
The label must include the words "Hazardous Waste."[3][6]
The label must clearly state the full chemical name, "Methiocarb-d3," and its concentration.
[3][5] Do not use abbreviations or chemical formulas.[3]
Include the date of waste generation and the name and contact information of the principal
investigator or laboratory.[3]
Mark the appropriate hazard pictograms on the label (skull and crossbones, environment).[3]

5. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[3][7]
Follow all institutional procedures for waste collection and disposal.
Do not attempt to treat or dispose of the chemical waste yourself.

Decontamination of Empty Containers
Empty containers that previously held Methiocarb-d3 must be decontaminated before

disposal.

Triple Rinsing: Triple-rinse the empty container with a suitable solvent capable of removing

the chemical residue.[6]

Rinsate Collection: The rinsate from this process must be collected and disposed of as

hazardous waste.[6]

Final Disposal of Container: After triple rinsing and allowing the container to air dry, it may be

disposed of in the regular trash, provided all hazard labels have been removed or defaced.

[6][8]

Experimental Workflow for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.synergy-recycling.co.uk/deuterium-d
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b569353?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b569353?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methiocarb-d3 Disposal Workflow

Preparation

Waste Accumulation

Final Disposal

Identify Methiocarb-d3
Waste Streams

Wear Appropriate
PPE

Select & Prepare
Waste Container

Transfer Waste to
Container

Securely Cap
Container

Label Container as
'Hazardous Waste'

Store in Designated
Area with Secondary

Containment

Container Full?

No

Contact EHS for
Waste Pickup

Yes

Follow Institutional
Disposal Procedures

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methiocarb-d3 waste.
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Emergency Spill Procedures
In the event of a spill, immediately alert personnel in the area and evacuate if necessary. If

trained and equipped, follow these general steps:

Contain the Spill: Use absorbent pads or other appropriate materials to contain the spill.

Neutralize (if applicable): For small spills, consult the Safety Data Sheet (SDS) for

appropriate neutralization procedures.

Clean Up: Carefully collect all contaminated materials into a designated hazardous waste

container.

Decontaminate: Clean the spill area with a suitable decontaminating solution.

Report: Report the spill to your EHS department.

Disclaimer: This document provides general guidance for the disposal of Methiocarb-d3. It is

imperative to consult your institution's specific safety protocols and comply with all applicable

federal, state, and local regulations.[10] Always refer to the Safety Data Sheet (SDS) for the

most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com
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